Methyl 2-[3-(tert-butoxy)cyclobutylidene]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2-[3-(tert-butoxy)cyclobutylidene]acetate” is a chemical compound with the CAS Number: 1803581-35-2 . It has a molecular weight of 198.26 . The IUPAC name for this compound is methyl 2- (3- (tert-butoxy)cyclobutylidene)acetate .
Physical and Chemical Properties This compound is a liquid at room temperature .
Scientific Research Applications
Chemical Education
Lastly, due to its interesting structure and reactivity, Methyl 2-[3-(tert-butoxy)cyclobutylidene]acetate can be used in chemical education to demonstrate principles of organic chemistry, such as ring strain and the effects of substituents on reactivity.
Each of these applications leverages the unique chemical structure of Methyl 2-[3-(tert-butoxy)cyclobutylidene]acetate, demonstrating its versatility and potential across different fields of scientific research. The compound’s properties, such as the presence of the tert-butoxy group and the cyclobutylidene ring, make it a valuable tool in advancing research and development in these areas .
Safety And Hazards
properties
IUPAC Name |
methyl 2-[3-[(2-methylpropan-2-yl)oxy]cyclobutylidene]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18O3/c1-11(2,3)14-9-5-8(6-9)7-10(12)13-4/h7,9H,5-6H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWASNEWRMVCMNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC1CC(=CC(=O)OC)C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501157233 |
Source
|
Record name | Acetic acid, 2-[3-(1,1-dimethylethoxy)cyclobutylidene]-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501157233 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[3-(tert-butoxy)cyclobutylidene]acetate | |
CAS RN |
1803581-35-2 |
Source
|
Record name | Acetic acid, 2-[3-(1,1-dimethylethoxy)cyclobutylidene]-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501157233 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.